Cas no 27064-94-4 (Chlorobis(4-fluorophenyl)methane)

• Product Name: Chlorobis(4-fluorophenyl)methane
• CAS No: 27064-94-4
• MF: C₁₃H₉ClF₂
• MW: 238.660369634628
• MDL: MFCD00044329
• CID: 53069
• PubChem ID: 2723773
• Update Time: 2025-06-07

Chlorobis(4-fluorophenyl)methane Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Chloromethylene)bis(fluorobenzene)
• 1,1-(Chloromethylene)bis(4-fluorobenzene)
• 4,4-Difluorobenzhydryl chloride
• 4,4-Difluorodiphenylmethylchloride
• Chlorobis(4-fluorophenyl)methane
• 4,4-Difluorodipenylchloromethane
• Bis(4-fluorophenyl)chloromethane
• 4-Epoxypropanoxycarbazole
• 4,4'-Difluorodiphenylmethylchloride
• 4,4'-Difluorobenzhydryl Chloride
• 1,1'-(CHLOROMETHYLENE)BIS(4-FLUOROBENZENE)
• 1-[chloro-(4-fluorophenyl)methyl]-4-fluorobenzene
• 4,4’-difluoro diphenylcholomethane
• Chloro bis-(4-fluorophenyl)methane
• EINECS 248-201-4
• α-Chloro-4,4'-difluorodiphenylmethane
• 4,4'-difluorobenzhydrylchloride
• Chloro bis(4-fluorophenyl)methane
• 1,1'-(chloromethylene)bis[4-fluorobenzene]
• 1-[chloro(4-fluorophenyl)methyl]-4-fluorobenzene
• Chloro bis-(4-fl
• C13H9ClF2
• MFCD00044329
• Chlorobis(4-fluorophenyl)methane, 97%
• chlorobis-(4-fluorophenyl)methane
• AC-29988
• bis-(4-fluorophenyl)methyl chloride
• di-(4-fluorophenyl)-chloromethane
• D4138
• bis-(4-fluorophenyl)-chloromethane
• W-107131
• CHLOROBIS(P-FLUOROPHENYL)METHANE
• (chloromethylene)bis(fluorobenzene)
• bis(4-fluorophenyl)methyl chloride
• alpha-Chloro-4,4'-difluorodiphenylmethane
• di(4-fluorophenyl)methyl chloride
• 27064-94-4
• 4,4'-DIFLUORODIPHENYLMETHYL CHLORIDE
• BENZENE, 1,1'-(CHLOROMETHYLENE)BIS(4-FLUORO-
• SCHEMBL424538
• bis(4-fluorophenyl)methylchloride
• JWE8LJ4HVL
• EN300-21037
• FHPNLCLHMNPLEW-UHFFFAOYSA-N
• bis(p-fluorophenyl)methyl chloride
• 4,4'-Difluorobenzhydryl chloride, technical grade
• FT-0623634
• DTXSID70181532
• NS00049476
• UNII-JWE8LJ4HVL
• AS-15267
• AKOS005169853
• DTXCID10104023
• DB-047150

• MDL： MFCD00044329
• Inchi： 1S/C13H9ClF2/c14-13(9-1-5-11(15)6-2-9)10-3-7-12(16)8-4-10/h1-8,13H
• InChI Key： FHPNLCLHMNPLEW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)F)C1C=CC(=CC=1)F
• BRN： 2052680

Computed Properties

• Exact Mass: 238.03600
• Monoisotopic Mass: 238.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.25
• Melting Point: No data available
• Boiling Point: 112°C/0.8mmHg(lit.)
• Flash Point: 81 ºC
• Refractive Index: 1.556-1.558
• PSA: 0.00000
• LogP: 4.29300
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Chlorobis(4-fluorophenyl)methane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： R22;R38
• Safety Instruction： S26-S27-S28-S36/37/39-S45-S38-S37/39-S28B
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R22; R38
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Chlorobis(4-fluorophenyl)methane

Chlorobis(4-fluorophenyl)methane (CAS No. 27064-94-4): A Comprehensive Overview

Chlorobis(4-fluorophenyl)methane, with the chemical formula C₁₄H₁₀Cl₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its molecular structure, featuring a central methane core substituted with two chloro groups and two 4-fluorophenyl groups, makes it a versatile intermediate in synthetic chemistry. This compound has garnered considerable attention due to its potential applications in the development of novel pharmaceuticals and agrochemicals.

The CAS number 27064-94-4 serves as a unique identifier for this chemical, ensuring precise classification and reference in scientific literature. The presence of both chloro and fluorine substituents imparts unique electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. These properties facilitate its role as a building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability. Chlorobis(4-fluorophenyl)methane stands out as a promising precursor in this domain. Its ability to undergo various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions, makes it an indispensable tool for synthetic chemists.

One of the most compelling aspects of Chlorobis(4-fluorophenyl)methane is its utility in the development of small-molecule inhibitors. Researchers have leveraged its structure to design compounds that target specific biological pathways. For instance, studies have shown that derivatives of this molecule exhibit inhibitory activity against certain enzymes implicated in cancer progression. The fluorine atoms, in particular, play a crucial role in modulating the binding affinity and selectivity of these inhibitors.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their favorable pharmacokinetic profiles. Chlorobis(4-fluorophenyl)methane has been used as a scaffold to develop novel drug candidates with improved efficacy and reduced side effects. Recent advances in computational chemistry have further enhanced the design process by allowing researchers to predict the behavior of these compounds before they are synthesized.

Synthetic methodologies for preparing Chlorobis(4-fluorophenyl)methane have seen significant refinements over the years. Traditional approaches often involve multi-step reactions that can be time-consuming and require harsh conditions. However, modern techniques such as transition-metal-catalyzed reactions have made the synthesis more efficient and environmentally friendly. These advancements have not only improved yield but also reduced waste generation, aligning with the growing emphasis on sustainable chemistry.

The applications of Chlorobis(4-fluorophenyl)methane extend beyond pharmaceuticals. In agrochemical research, this compound has been utilized to develop novel pesticides and herbicides. The unique combination of substituents enhances its bioactivity against pests while maintaining low toxicity to non-target organisms. This makes it an attractive candidate for sustainable agriculture practices.

Another area where Chlorobis(4-fluorophenyl)methane has made a notable impact is materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to degradation, making them suitable for high-performance materials. Researchers have incorporated derivatives of this molecule into polymers and coatings to improve their durability and functionality.

The future prospects for Chlorobis(4-fluorophenyl)methane are promising, with ongoing research uncovering new applications and synthetic strategies. As our understanding of molecular interactions continues to evolve, so too will the ways in which this compound is utilized. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, Chlorobis(4-fluorophenyl)methane (CAS No. 27064-94-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers working on pharmaceuticals, agrochemicals, materials science, and beyond. As new discoveries are made and synthetic methods are refined, the potential applications of this compound will continue to expand.